Cas no 61472-01-3 (3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy-)

• Product Name: 3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy-
• CAS No: 61472-01-3
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 478053
• PubChem ID: 12320367
• Update Time: 2025-04-19

3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, N-1,3-benzodioxol-5-yl-6-methoxy-
• N-(1,3-benzodioxol-5-yl)-6-methoxypyridazin-3-amine
• 61472-01-3
• DTXSID00488420
• N-(Benzo[d][1,3]dioxol-5-yl)-6-methoxypyridazin-3-amine
• N-(2H-1,3-Benzodioxol-5-yl)-6-methoxypyridazin-3-amine

• Inchi： 1S/C12H11N3O3/c1-16-12-5-4-11(14-15-12)13-8-2-3-9-10(6-8)18-7-17-9/h2-6H,7H2,1H3,(H,13,14)
• InChI Key： ORTAVVRKZITYAT-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC1=CC=C(N=N1)OC

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.5